Cerium stearate
Cat. No. B076224
CAS RN:
14536-00-6
M. Wt: 990.5 g/mol
InChI Key: BTVVNGIPFPKDHO-UHFFFAOYSA-K
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Cerium stearate is a metal-organic compound, a salt of cerium and stearic acid with the chemical formula C54H105CeO6 . The compound is classified as a metallic soap, i.e., a metal derivative of a fatty acid .
Synthesis Analysis
Cerium stearate is synthesized from the reaction of cerium oxide with stearic acid in an inert atmosphere at temperatures between 100 and 200 °C . It can also be obtained by the reaction of cerium nitrate and potassium stearate .Molecular Structure Analysis
Cerium stearate is a fluorite-structured compound containing a cubic close-packed array of metal atoms with eight coordinate Ce4+ and four coordinate O2- .Physical And Chemical Properties Analysis
Cerium stearate forms a white powder which is insoluble in water . It has a melting point of 120 °C . The compound is used in a variety of industrial and laboratory applications: as a lubricant, antioxidant, and antifoaming agent .Scientific Research Applications
Corrosion Protection :
- Cerium stearate is used in creating superhydrophobic coatings for active corrosion protection of anodized AA 2024-T3. It provides self-cleaning properties, good chemical stability, environmental stability, and mechanical durability suitable for industrial applications (Abirami et al., 2021).
Biomedical Applications :
- Nanoceria, including cerium stearate, exhibits redox properties useful in treating medical disorders caused by reactive oxygen intermediates (ROI). It has demonstrated potential in various biomedical applications (Karakoti et al., 2008).
Catalysis :
- Cerium stearate is used in organic chemistry as a catalyst. Its redox and acid-base properties allow for the activation and transformation of complex organic molecules in various reactions (Vivier & Duprez, 2010).
Thermokinetic Studies :
- The thermokinetics of cerium stearate's formation reactions have been studied, providing insight into its thermodynamics and kinetic parameters (Jinhe et al., 2000).
Extraction and Recovery of Cerium Ions :
- Cerium stearate has been explored for extracting cerium ions. Studies have investigated its extractibility and found it to be a promising medium for extracting Ce (III) and Ce (IV) ions (Mallawaarachchi et al., 1984).
Environmental Applications and Toxicology :
- Cerium stearate's role in environmental applications, such as wastewater treatment and pollution control, has been explored. Its toxicological effects, both as an antioxidant and an ROS-inducing agent, have also been a focus of research (Dahle & Arai, 2015).
Adsorption and Recovery of Cerium Ions :
- Studies have investigated the use of cerium stearate in the adsorption and recovery of Ce3+ from aqueous solutions, demonstrating its high efficiency and capacity for this purpose (Zhao et al., 2019).
Histochemistry :
- Cerium-based methods, including cerium stearate, are used in histochemistry to detect the activity of enzymes like oxidases and phosphatases (Noorden & Frederiks, 1993).
properties
IUPAC Name |
cerium(3+);octadecanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C18H36O2.Ce/c3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h3*2-17H2,1H3,(H,19,20);/q;;;+3/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTVVNGIPFPKDHO-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-].[Ce+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C54H105CeO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1064954 |
Source
|
| Record name | Cerium stearate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1064954 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
990.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cerium stearate | |
CAS RN |
10119-53-6, 14536-00-6 |
Source
|
| Record name | Octadecanoic acid, cerium salt (1:?) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010119536 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Cerous stearate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014536006 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Octadecanoic acid, cerium salt (1:?) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Cerium stearate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1064954 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Stearic acid, cerium salt | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.282 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Cerium(3+) stearate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.048 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CEROUS STEARATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4S541N00JC | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Cerium stearate
Reactant of Route 2
Cerium stearate
Reactant of Route 3
Cerium stearate
Reactant of Route 4
Reactant of Route 4
Cerium stearate
Reactant of Route 5
Cerium stearate
Reactant of Route 6
Cerium stearate
Citations
For This Compound
104
Citations
… The results showed that the cerium stearate was successfully deposited on the substrate. To … (cerium stearate) [31]. Therefore, the coating formed on the 5083 Al is cerium stearate. The …
Number of citations: 22
www.sciencedirect.com
… by superhydrophobic cerium stearate coatings. Superhydrophobic cerium stearate was deposited … The structure and morphology of cerium stearate was characterized to understand its …
Number of citations: 7
meridian.allenpress.com
… titanium dioxide (FANT), cerium stearate, organotin and β -… PVC containing FANT, cerium stearate, organotin and β- … A certain amount of FANT, cerium stearate, organotin and β- …
Number of citations: 5
iopscience.iop.org
… The electrochemical process facilitated the formation of a hydrophobic cerium stearate layer on porous hydrotalcite conversion coating showing water contact angles of about 132o and …
Number of citations: 2
hrcak.srce.hr
… through electrodeposition, and then cerium stearate deposited on surface successfully by … , it can be deduced that the substance on the coating surface is trivalent cerium stearate. …
Number of citations: 1
www.sciencedirect.com
… However, the effects of CeCar3 with/without aromatic ketones (AK) compound photosensitizers Scott1–3 previously proposed that cerium stearate (CeSt3 ) may cause the accelerated …
Number of citations: 48
onlinelibrary.wiley.com
… emission reduction, cerium carbonate and cerium stearate are selected for comparative study. … emission reduction performance of cerium carbonate and cerium stearate, and finally, it is …
Number of citations: 4
www.pjoes.com
… Thus, based on FTIR and XPS analysis, we can deduce that cerium stearate with low … are made of cerium stearate with low surface energy. The incorporation of cerium stearate and …
Number of citations: 80
www.sciencedirect.com
… To sum up, this study intends to prepare uniform cerium stearate micro/nanostructure superhydrophobic coating on the surface of stainless steel mesh by a simple and environment-…
Number of citations: 4
www.hindawi.com
… packaging materials, can be made biodegradable by blending it with biopolymers such as starch and/or pro-oxidants which are metal complexes (eg cobalt stearate, cerium stearate). …
Number of citations: 108
www.sciencedirect.com
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
Hexahydroterephthaloyl chloride
14571-47-2
Griseorhodin A
11048-91-2
Tripropylene
13987-01-4
Dipentaerythritol hexanitrate
13184-80-0
![5,6-dihydrocyclopenta[c][1,2]dithiole-3(4H)-thione](/img/structure/B76147.png)
![Octadecanoic acid, 2-[bis(2-hydroxyethyl)amino]ethyl ester](/img/structure/B76156.png)
![N,N-diethyl-4-[(6-methoxy-1,3-benzothiazol-2-yl)diazenyl]aniline](/img/structure/B76165.png)
